Cas no 898425-09-7 (4-butoxy-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylbenzamide)

• Product Name: 4-butoxy-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylbenzamide
• CAS No: 898425-09-7
• MF: C₁₆H₂₃NO₄S
• MW: 325.423123598099
• CID: 6528273
• Update Time: 2025-11-03

4-butoxy-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylbenzamide
• Benzamide, 4-butoxy-N-methyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-

• Inchi： 1S/C16H23NO4S/c1-3-4-10-21-15-7-5-13(6-8-15)16(18)17(2)14-9-11-22(19,20)12-14/h5-8,14H,3-4,9-12H2,1-2H3
• InChI Key： FSOIYOVRRHZYGV-UHFFFAOYSA-N
• SMILES： C(N(C)C1CCS(=O)(=O)C1)(=O)C1=CC=C(OCCCC)C=C1

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 555.7±45.0 °C(Predicted)
• pka: -1.18±0.20(Predicted)

Additional information on 4-butoxy-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylbenzamide

4-Butoxy-N-(1,1-Dioxo-1λ⁶-Thiolan-3-yl)-N-Methylbenzamide (CAS No. 898425-09-7): An Overview of Its Properties and Applications

4-Butoxy-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-methylbenzamide (CAS No. 898425-09-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiolanes, which are characterized by a six-membered ring containing a sulfur atom in the 1λ⁶ oxidation state. The presence of this sulfur atom, along with the butoxy and methyl substituents, imparts distinct chemical and biological properties to the molecule.

The chemical structure of 4-butoxy-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-methylbenzamide is composed of a benzamide core with a butoxy group at the para position and an N-methyl substituent. The thiolane ring, which is oxidized to its dioxo form, is attached to the nitrogen atom of the amide group. This arrangement provides a rigid structure that can influence the compound's interactions with biological targets.

In terms of physical properties, 4-butoxy-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-methylbenzamide is a white crystalline solid with a melting point of approximately 150°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various experimental protocols. The compound's solubility in water is limited, which can be an important consideration for its use in biological assays.

The synthesis of 4-butoxy-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-methylbenzamide typically involves several steps, including the formation of the thiolane ring and subsequent functionalization. One common approach involves the reaction of a thiolane precursor with an appropriate benzoyl chloride or acid chloride to form the amide bond. The butoxy group can be introduced through alkylation or other substitution reactions. The final step often involves oxidation to convert the thiolane to its dioxo form.

In recent years, research efforts have focused on elucidating the biological activities of 4-butoxy-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-methylbenzamide. Studies have shown that this compound exhibits potent antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative species. The mechanism of action is thought to involve disruption of bacterial cell membranes, leading to cell death. This property makes it a promising candidate for the development of new antibiotics.

Beyond its antimicrobial properties, 4-butoxy-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-methylbenzamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest potential applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic profile of 4-butoxy-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-methylbenzamide has been studied in animal models to assess its bioavailability and metabolism. Results indicate that it has moderate oral bioavailability and is metabolized primarily by hepatic enzymes. The compound's half-life in plasma is relatively short, which may necessitate multiple dosing regimens for therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-butoxy-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-methylbenzamide in human subjects. Early phase I trials have shown promising results with no significant adverse effects reported at therapeutic doses. These trials are crucial for determining optimal dosing regimens and identifying any potential side effects.

In addition to its therapeutic applications, 4-butoxy-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-methylbenzamide has been explored for use in drug delivery systems. Its unique chemical structure allows it to be incorporated into various formulations such as nanoparticles and liposomes, enhancing its stability and targeted delivery to specific tissues or cells.

The environmental impact of 4-butoxy-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-methylbenzamide is another area of ongoing research. Studies are being conducted to assess its biodegradability and potential effects on aquatic ecosystems. Preliminary data suggest that it degrades rapidly under environmental conditions, minimizing long-term ecological risks.

In conclusion, 4-butoxy-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-methylbenzamide (CAS No. 898425-09-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers distinct physical and biological properties that make it suitable for various therapeutic uses. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, positioning it as a valuable candidate for further development.